Cas no 2060522-97-4 ((Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methylidene)(pentan-3-yl)amine)

• Product Name: (Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methylidene)(pentan-3-yl)amine
• CAS No: 2060522-97-4
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• MDL: MFCD30500889
• CID: 5193484
• PubChem ID: 137703622
• Update Time: 2025-07-09

(Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methylidene)(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• 3-Pentanamine, N-[[1-[(tetrahydro-3-furanyl)methyl]-1H-1,2,3-triazol-4-yl]methylene]-
• (Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methylidene)(pentan-3-yl)amine

• MDL： MFCD30500889
• Inchi： 1S/C13H22N4O/c1-3-12(4-2)14-7-13-9-17(16-15-13)8-11-5-6-18-10-11/h7,9,11-12H,3-6,8,10H2,1-2H3
• InChI Key： INJPXCOKKZGLIL-UHFFFAOYSA-N
• SMILES： CCC(N=CC1=CN(CC2CCOC2)N=N1)CC

Additional information on (Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methylidene)(pentan-3-yl)amine

Introduction to (Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methylidene)(pentan-3-yl)amine

The compound (Z)-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-y}methylidene)(pentan-3-y)amine with CAS No. 2060522974 is a highly specialized organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, making it a subject of interest for researchers and industry professionals alike.

The structure of (Z)-({1-(oxolan-)methylidene)(pentan-)amine is characterized by a triazole ring system, which is a heterocyclic aromatic compound with three nitrogen atoms. The presence of the oxolane (tetrahydrofuran) group introduces additional complexity to the molecule, enhancing its reactivity and versatility. The Z configuration indicates a specific stereochemistry at the double bond, which plays a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and coordination chemistry. Furthermore, the compound's unique electronic properties make it a promising candidate for applications in optoelectronics and organic electronics.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also investigated the stereochemical outcomes of these reactions, providing deeper insights into the control of molecular geometry during synthesis.

The physical properties of (Z)-({1-(oxolan-)methylidene)(pentan-)amine include a high melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in various chemical processes, including polymerization and cross-linking reactions. Recent experiments have demonstrated its effectiveness as a cross-linking agent in the production of high-performance polymers.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it an attractive option for eco-friendly chemical processes. Ongoing research is focused on optimizing its synthesis to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, (Z)-({1-(oxolan-)methylidene)(pentan-)amine with CAS No. 2060522974 is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties continue to drive innovative research efforts, positioning it as a key player in modern chemistry.